Cas no 1289265-76-4 (2-Bromo-4-formylnicotinonitrile)

• Product Name: 2-Bromo-4-formylnicotinonitrile
• CAS No: 1289265-76-4
• MF: C₇H₃BrN₂O
• MW: 211.015520334244
• CID: 5071172
• PubChem ID: 129972590
• Update Time: 2025-05-21

2-Bromo-4-formylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-formylnicotinonitrile
• 2-bromo-4-formylpyridine-3-carbonitrile
• D72257
• CS-0100065
• AKOS037651331
• 1289265-76-4
• CS-16536
• 3-Pyridinecarbonitrile, 2-bromo-4-formyl-
• 2-Bromo-4-formylnicotinonitrile

• Inchi： 1S/C7H3BrN2O/c8-7-6(3-9)5(4-11)1-2-10-7/h1-2,4H
• InChI Key： BHOICOVDIWJZON-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=O)C=CN=1

Computed Properties

• Exact Mass: 209.94288 g/mol
• Monoisotopic Mass: 209.94288 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8
• Molecular Weight: 211.02

Additional information on 2-Bromo-4-formylnicotinonitrile

2-Bromo-4-formylnicotinonitrile: A Comprehensive Overview

2-Bromo-4-formylnicotinonitrile, with the CAS number 1289265-76-4, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of nicotinonitrile, featuring a bromine atom at the 2-position and a formyl group at the 4-position of the pyridine ring. Its unique structure endows it with intriguing chemical properties and potential applications in various industries.

The molecular formula of 2-Bromo-4-formylnicotinonitrile is C7H5BrN2O, and its molecular weight is approximately 198.0 g/mol. It exists as a crystalline solid under standard conditions and is sparingly soluble in water but soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide. The compound's stability under different conditions has been extensively studied, making it suitable for use in various synthetic reactions.

Recent studies have highlighted the importance of nicotinonitrile derivatives in drug discovery. The presence of the nitrile group and the formyl group in 2-Bromo-4-formylnicotinonitrile provides opportunities for further functionalization, enabling the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have explored its use as a precursor for anti-cancer agents due to its ability to modulate key cellular pathways.

In terms of synthesis, 2-Bromo-4-formylnicotinonitrile can be prepared via several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the bromination of 4-formylnicotinonitrile using bromine in a suitable solvent under controlled conditions. The reaction conditions are critical to ensure high yield and purity of the final product.

The application of 2-Bromo-4-formylnicotinonitrile extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials, such as conductive polymers and sensors. Its electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

In addition to its synthetic applications, recent research has focused on the environmental impact of nicotinonitrile derivatives. Studies have shown that these compounds can undergo biodegradation under specific microbial conditions, reducing their persistence in the environment. This knowledge is crucial for ensuring sustainable practices in their production and disposal.

The toxicity profile of 2-Bromo-4-formylnicotinonitrile has also been investigated to assess its safety for human use and environmental release. Acute toxicity studies indicate that it exhibits moderate toxicity, necessitating careful handling during synthesis and application.

In conclusion, 2-Bromo-4-formylnicotinonitrile, with its unique chemical structure and diverse applications, remains a focal point for researchers across multiple disciplines. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in the development of novel materials and therapeutic agents.